Cas no 1002484-73-2 (N-[2-methyl-6-(propan-2-yl)phenyl]-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide)

• Product Name: N-[2-methyl-6-(propan-2-yl)phenyl]-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide
• CAS No: 1002484-73-2
• MF: C₂₄H₃₁N₃O₃S
• MW: 441.586244821548
• CID: 6267780
• PubChem ID: 2656020
• Update Time: 2025-06-25

N-[2-methyl-6-(propan-2-yl)phenyl]-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 1002484-73-2
• N-[2-methyl-6-(propan-2-yl)phenyl]-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide
• Z46270913
• EN300-26591880

• Inchi： 1S/C24H31N3O3S/c1-19(2)22-11-7-8-20(3)24(22)25-23(28)18-26-13-15-27(16-14-26)31(29,30)17-12-21-9-5-4-6-10-21/h4-12,17,19H,13-16,18H2,1-3H3,(H,25,28)/b17-12+
• InChI Key： RMDDIROOCFPPFK-SFQUDFHCSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(CC(NC2C(C)=CC=CC=2C(C)C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 441.20861303g/mol
• Monoisotopic Mass: 441.20861303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 78.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[2-methyl-6-(propan-2-yl)phenyl]-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide

Recent Advances in the Study of N-[2-methyl-6-(propan-2-yl)phenyl]-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide (CAS: 1002484-73-2)

N-[2-methyl-6-(propan-2-yl)phenyl]-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide (CAS: 1002484-73-2) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in various disease models, particularly in oncology and inflammatory disorders. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions.

The compound, characterized by its unique chemical structure featuring a piperazine core and a phenyl ethenesulfonyl moiety, has been identified as a potent modulator of specific signaling pathways. Recent research has demonstrated its ability to selectively inhibit key enzymes and receptors involved in cell proliferation and inflammation. For instance, studies have shown that it acts as a competitive inhibitor of certain kinases, disrupting downstream signaling cascades that are critical for tumor growth and survival. These findings highlight its potential as a targeted therapy for cancers with dysregulated kinase activity.

In addition to its anticancer properties, N-[2-methyl-6-(propan-2-yl)phenyl]-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide has also been investigated for its anti-inflammatory effects. Preclinical studies in animal models of rheumatoid arthritis and inflammatory bowel disease have revealed its capacity to suppress pro-inflammatory cytokines and reduce tissue damage. The compound's dual functionality as both an anticancer and anti-inflammatory agent makes it a promising candidate for further development, particularly in diseases where inflammation and malignancy are intertwined.

Pharmacokinetic studies have provided valuable insights into the compound's bioavailability, metabolism, and excretion. Recent data indicate that it exhibits favorable oral absorption and a relatively long half-life, which are desirable traits for a therapeutic agent. However, challenges remain in optimizing its solubility and minimizing off-target effects. Efforts are underway to develop prodrugs or nanoparticle-based delivery systems to enhance its therapeutic index and reduce potential toxicity.

Despite the promising preclinical data, the translation of N-[2-methyl-6-(propan-2-yl)phenyl]-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide into clinical applications requires further validation. Ongoing research is focused on identifying biomarkers for patient stratification, refining dosing regimens, and evaluating its safety profile in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development and address the remaining hurdles.

In conclusion, N-[2-methyl-6-(propan-2-yl)phenyl]-2-[4-(2-phenylethenesulfonyl)piperazin-1-yl]acetamide represents a compelling example of how synthetic chemistry and biological research can converge to yield novel therapeutic agents. Its multifaceted pharmacological properties and recent advancements in understanding its mechanism of action underscore its potential to address unmet medical needs. Future studies will be critical in determining its clinical utility and positioning it within the broader landscape of precision medicine.